Cas no 1461726-88-4 (3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride)

• Product Name: 3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride
• CAS No: 1461726-88-4
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 4601286
• PubChem ID: 75480630
• Update Time: 2025-05-24

3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride

• Inchi： 1S/C9H9NO2.ClH/c1-7-4-5-10-6-8(7)2-3-9(11)12;/h2-6H,1H3,(H,11,12);1H/b3-2+;
• InChI Key： CBNVOLVAOGWTLV-SQQVDAMQSA-N
• SMILES： C(O)(=O)/C=C/C1=C(C)C=CN=C1.[H]Cl

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 207.8±23.2 °C

3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride

3-(4-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride: A Comprehensive Overview

3-(4-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride, identified by the CAS number 1461726-88-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 3-(4-methylpyridin-3-yl)prop-2-enoic acid, which belongs to the class of pyridine derivatives. The molecule features a pyridine ring substituted with a methyl group at the 4-position and an enoic acid group at the 3-position, making it a unique structure with potential applications in drug design and synthesis.

The synthesis of 3-(4-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride involves several steps, including the preparation of the pyridine derivative and subsequent functionalization to introduce the enoic acid group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its potential use in pharmaceutical applications. Researchers have explored various reaction pathways, such as Friedel-Crafts acylation and subsequent hydrolysis, to achieve the desired product with high purity and yield.

In terms of pharmacological properties, 3-(4-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride has shown promising activity in preclinical studies. It exhibits selectivity towards certain biological targets, making it a candidate for drug development in areas such as inflammation, neurodegenerative diseases, and cancer. Recent studies have highlighted its ability to modulate key signaling pathways involved in these conditions, suggesting its potential as a therapeutic agent.

The structural features of this compound play a critical role in its biological activity. The pyridine ring provides aromatic stability and serves as a platform for further functionalization, while the enoic acid group introduces acidity and potential for hydrogen bonding interactions with biological targets. These properties make 3-(4-Methylpyridin-3-yl)prop-2-en oic acid hydrochloride a versatile molecule for exploring structure-activity relationships (SAR) in medicinal chemistry.

From an analytical standpoint, the characterization of CAS No. 1461726884 has been carried out using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility, and stability under various conditions. Understanding these properties is essential for optimizing its formulation and delivery in therapeutic applications.

In conclusion, 3-(4-Methylpyridin -3 - yl ) prop - 2 - en oic acid hydrochloride strong > represents a valuable addition to the arsenal of chemical entities being explored for their therapeutic potential. With ongoing research into its synthesis, characterization, and biological activity, this compound holds promise for advancing drug discovery efforts in various therapeutic areas.